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Get Quote

Carzenide is a benzenesulfonamide derivative that functions as a strong, competitive inhibitor of

Carbonic Anhydrase II (CAII) [1]. It is also identified as the primary circulating metabolite of the drug

Mafenide in plasma and is used in research concerning epilepsy and cervical cancer [1].

CAS No.: 138-41-0 [1] [2]

Molecular Formula: C7H7NO4S [1] [2]
Molecular Weight: 201.20 g/mol [1] [2]

SMILES: O=C(O)C1=CC=C(S(=O)(N)=O)C=C1 [1] [2]

Key Physicochemical & Pharmacokinetic Data

The table below summarizes quantitative data crucial for planning your experiments, including solubility,

druglikeness properties, and pharmacokinetic predictions [2].

Property Category Parameter Value / Prediction

Physicochemical
Properties

Topological Polar Surface Area (TPSA) 105.84 Å² [2]

Number of Hydrogen Bond Donors 2 [2]

Number of Hydrogen Bond Acceptors 5 [2]
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Property Category Parameter Value / Prediction

Consensus Log P (Lipophilicity) 0.22 [2]

Water Solubility Log S (ESOL) -1.61 [2]

Solubility (ESOL) 4.92 mg/mL; 0.0244 mol/L
[2]

Solubility Class Very soluble [2]

Pharmacokinetics GI Absorption High [2]

BBB Permeant No [2]

P-gp Substrate No [2]

CYP Inhibitor (1A2, 2C9, 2C19, 2D6,
3A4)

No [2]

Skin Permeation (Log Kp) -7.17 cm/s [2]

Druglikeness Lipinski's Rule Yes; 0 violations [2]

Experimental Handling & Protocols

Reconstitution and Storage

Solubility: Carzenide is soluble in DMSO. A typical stock solution concentration is 100 mg/mL in
DMSO [1].

Storage of Stock Solution:
-80°C: 2 years

-20°C: 1 year [1]
Storage of Solid Form:

-20°C: 3 years
4°C: 2 years [1]
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In Vitro CAII Inhibition Assay

This is a core activity of Carzenide. While a specific protocol for Carzenide itself was not detailed, the

methodology is standard for evaluating sulfonamide-based CA inhibitors [3] [4].

Principle: The assay measures the inhibition of CO₂ hydration activity by CAII using a stopped-flow

instrument [4].
Enzyme Preparation: Purified human CAII (hCA II) is reconstituted in a suitable buffer.

Inhibitor Preparation: Prepare a dilution series of Carzenide in assay buffer. Due to its solubility in
DMSO, ensure the final concentration of DMSO in the assay is constant and low (e.g., ≤1%) to avoid

solvent effects.
Assay Execution: Pre-incubate the enzyme with the inhibitor for a set period. The reaction is initiated

by rapidly mixing the enzyme-inhibitor solution with a CO₂-saturated buffer in the stopped-flow
apparatus. The change in pH, often monitored with a indicator like phenol red, is measured kinetically.

Data Analysis: The inhibition constant (Kᵢ) is determined from the dose-dependent decrease in
enzymatic activity. Carzenide has been shown to render a fluorescence signal negligible in HeLa

cells at 100 μM, indicating potent cellular activity [1].

Frequently Asked Questions

Based on the available data, here are answers to potential technical questions.

Q1: What is the primary mechanism of action of Carzenide? Carzenide acts as a strong competitive

inhibitor of Carbonic Anhydrase II (CAII) [1]. It binds to the active site of the enzyme, which contains a

zinc ion, thereby inhibiting its catalytic activity in hydrating carbon dioxide [3] [4].

Q2: How should I store Carzenide to ensure its stability? For long-term stability:

Solid powder: Store at -20°C, where it is stable for at least 3 years [1].
Stock solutions in DMSO: Store at -80°C for up to 2 years or -20°C for 1 year. Always use newly

opened, anhydrous DMSO to prepare stock solutions, as the compound is hygroscopic [1].

Q3: The solubility of my Carzenide solution seems low. What can I do? Carzenide has good solubility in

DMSO (up to 100 mg/mL). If you encounter issues:

Ensure you are using fresh, dry DMSO.

Brief sonication can help dissolve the compound completely [1].
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The calculated water solubility is about 4.92 mg/mL, which is sufficient for many biological assays.

For aqueous buffers, you may need to first prepare a DMSO stock and then dilute it, keeping the final
DMSO concentration compatible with your experimental system [2].

Q4: Can Carzenide be used in cell-based assays? Yes. Research indicates that pretreatment with 100 μM

Carzenide for 2 hours was effective in HeLa cells, significantly reducing a CA-associated fluorescence

signal [1]. Always determine the optimal concentration and treatment time for your specific cell line and

assay conditions.

Experimental Workflow & Mechanism of Action

The following diagram illustrates the logical workflow for a typical in vitro experiment to assess CAII

inhibition, from compound preparation to data analysis.
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Carzenide CAII Inhibition Assay Workflow

Start Experiment

Prepare Carzenide Stock
(100 mg/mL in DMSO)

Dilute in Assay Buffer
Keep [DMSO] constant

Pre-incubate
Carzenide + CAII Enzyme

Initiate Reaction
(Rapid mixing with CO₂)

Measure Kinetics
(Stopped-flow apparatus)

Analyze Data
Calculate Inhibition Constant (Kᵢ)

End
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s002764?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOooJlYkwxjQ4deS4wXmD4pI_hOFy5M1lYCaj62DbgeLXk_9Gdxgm
https://www.ambeed.com/products/4-sulfamoylbenzoic-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7279466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7177897/
https://www.smolecule.com/products/b002764#carzenide-technical-troubleshooting
https://www.smolecule.com/products/b002764#carzenide-technical-troubleshooting
https://www.smolecule.com/products/b002764#carzenide-technical-troubleshooting
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s002764?utm_src=pdf-bulk
https://www.smolecule.com/products/s002764?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s002764?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

